Cas no 477869-39-9 (1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine)

• Product Name: 1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine
• CAS No: 477869-39-9
• MF: C₂₄H₂₄ClN₃O₂S
• MW: 453.984263420105
• CID: 5269718
• Update Time: 2026-03-09

1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-BENZYLPIPERAZINO)METHYL]-2-NITROPHENYL 4-CHLOROPHENYL SULFIDE
• 1-BENZYL-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE
• 1-benzyl-4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)piperazine
• 1-benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine
• 1-benzyl-4-[[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]methyl]piperazine
• Oprea1_625054
• 1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine

• Inchi： 1S/C24H24ClN3O2S/c25-21-7-9-22(10-8-21)31-24-11-6-20(16-23(24)28(29)30)18-27-14-12-26(13-15-27)17-19-4-2-1-3-5-19/h1-11,16H,12-15,17-18H2
• InChI Key： IBBGVXLQHMZJCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1[N+](=O)[O-])CN1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 453.128
• Monoisotopic Mass: 453.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 77.6